Cas no 71338-01-7 (Benzene,1,1'-sulfonylbis[4-(phenylmethoxy)-)

• Product Name: Benzene,1,1'-sulfonylbis[4-(phenylmethoxy)-
• CAS No: 71338-01-7
• MF: C₂₆H₂₂O₄S
• MW: 430.515486240387
• CID: 568892
• PubChem ID: 3018101
• Update Time: 2025-04-19

Benzene,1,1'-sulfonylbis[4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-phenylmethoxy-4-(4-phenylmethoxyphenyl)sulfonylbenzene
• bis(4-benzyloxyphenyl) sulphone
• 1,1'-sulfonylbis[4-(benzyloxy)benzene]
• Benzene, 1,1'-sulfonylbis[4-(phenylmethoxy)-
• 71338-01-7
• 1,1'-{Sulfonylbis[(4,1-phenylene)oxymethylene]}dibenzene
• Oprea1_113606
• SCHEMBL7108878
• EINECS 275-343-4
• DTXSID40991665
• Bis-(4-benzyloxyphenyl)sulfone
• NS00062480
• Oprea1_668611
• Benzene,1,1'-sulfonylbis[4-(phenylmethoxy)-

• Inchi： 1S/C26H22O4S/c27-31(28,25-15-11-23(12-16-25)29-19-21-7-3-1-4-8-21)26-17-13-24(14-18-26)30-20-22-9-5-2-6-10-22/h1-18H,19-20H2
• InChI Key： LLHLLWGYOABZJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC1C=CC=CC=1)(C1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 430.12396
• Monoisotopic Mass: 430.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6